[4-(Ethylamino)-6-methyl-2-(methylthio)pyrimidin-5-yl]methanol

• Molecular Formula: C9H15N3OS
• Molecular Weight: 213.30 g/mol
• IUPAC Name: [4-(ethylamino)-6-methyl-2-methylsulfanylpyrimidin-5-yl]methanol
• InChI: InChI=1S/C9H15N3OS/c1-4-10-8-7(5-13)6(2)11-9(12-8)14-3/h13H,4-5H2,1-3H3,(H,10,11,12)
• InChI Key: OQUIWJMZWPZRRR-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=NC(=NC(=C1CO)C)SC

Description

[4-(Ethylamino)-6-methyl-2-(methylthio)pyrimidin-5-yl]methanol is a useful research compound. Its molecular formula is C9H15N3OS and its molecular weight is 213.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a lithium aluminum hydride solution (LAH, 1.0 M solution in THF, Aldrich, 450 mL) was added a solution of ethyl 4-(ethylamino)-6-methyl-2-(methylthio)pyrimidine-5-carboxylate (57 g) in THF (1000 mL). The reaction mixture was stirred overnight. After cooling to 0° C., the reaction mixture was cautiously quenched with a 1:9 mixture of H2O/THF until gas evolution has ceased, then diluted with H2O (500 mL) and stirred well for 2 h. The resulting slurry was extracted with ethylacetate several times. The aqueous layer was then filtered through Celite and washed with ethylacetate again. The combined organic layers were washed with brine, dried and concentrated under reduced pressure to give 41.0 g (85% yield) of [4-(ethylamino)-6-methyl-2-(methylthio)pyrimidin-5-yl]methanol as a light yellow crystal, which was used without purification in the next step.